Cas no 25183-10-2 (4-Pyridinemethanol,2-methyl-3-(phenylmethoxy)-5-[(phenylmethoxy)methyl]-)

• Product Name: 4-Pyridinemethanol,2-methyl-3-(phenylmethoxy)-5-[(phenylmethoxy)methyl]-
• CAS No: 25183-10-2
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 284084
• PubChem ID: 267824
• Update Time: 2025-04-19

4-Pyridinemethanol,2-methyl-3-(phenylmethoxy)-5-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanol,2-methyl-3-(phenylmethoxy)-5-[(phenylmethoxy)methyl]-
• [2-methyl-3-phenylmethoxy-5-(phenylmethoxymethyl)pyridin-4-yl]methanol
• (3-(benzyloxy)-5-(benzyloxymethyl)-2-methyl-pyridin-4-yl)methanol
• (3-benzyloxy-5-benzyloxymethyl-2-methyl-pyridin-4-yl)-methanol
• {3-(benzyloxy)-5-[(benzyloxy)methyl]-2-methylpyridin-4-yl}methanol
• 3,5'-O-dibenzylpyridoxine
• AC1L6IYG
• AC1Q563T
• CHEMBL493093
• CTK4F5151
• KST-1B2284
• NSC107527
• DTXSID00296082
• MLS002703986
• SMR001570695
• NSC-107527
• NCI-107527
• 25183-10-2

• Inchi： 1S/C22H23NO3/c1-17-22(26-15-19-10-6-3-7-11-19)21(13-24)20(12-23-17)16-25-14-18-8-4-2-5-9-18/h2-12,24H,13-16H2,1H3
• InChI Key： XDAGTQTURXXFRL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(C)=NC=C(COCC2C=CC=CC=2)C=1CO

Computed Properties

• Exact Mass: 349.16789
• Monoisotopic Mass: 349.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.175
• Boiling Point: 509.3°C at 760 mmHg
• Flash Point: 261.8°C
• Refractive Index: 1.606
• PSA: 51.58
• LogP: 4.17810